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Compound of Interest

Compound Name: L-689502

Cat. No.: B1673908

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of a stock
solution of L-689502, a potent HIV-1 protease inhibitor.[1] Adherence to these guidelines is
crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Data

Proper preparation of a stock solution begins with accurate information about the compound's
properties. The following table summarizes the key chemical data for L-689502.

Property Value Source
Molecular Weight 673.84 g/mol [1]
Formula C39H51N307 [1]
Solubility Soluble in DMSO [1]
Storage Store at -20°C [1]

Experimental Protocols

This section outlines the detailed methodology for preparing a 10 mM stock solution of L-
689502 in Dimethyl Sulfoxide (DMSO).
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Materials and Equipment

e L-689502 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Workflow

The following diagram illustrates the workflow for preparing the L-689502 stock solution.
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Caption: Workflow for L-689502 stock solution preparation and storage.

Step-by-Step Protocol
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o Calculate the required mass of L-689502: To prepare a 10 mM stock solution, use the
following formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L
X 673.84 g/mol x 1000 mg/g = 6.74 mg

e Weigh the L-689502 powder:
o Carefully weigh out the calculated mass of L-689502 powder using an analytical balance.
o Transfer the powder to a sterile microcentrifuge tube or vial.

» Add the solvent:

o Add the desired volume of anhydrous DMSO to the tube containing the L-689502 powder.
For the example above, this would be 1 mL.

» Dissolve the compound:

o Vortex the solution until the L-689502 powder is completely dissolved. Gentle warming in
a water bath (not exceeding 37°C) may aid in dissolution if necessary. Visually inspect the
solution to ensure there are no visible particles.

 Aliquot and store:

o To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller, single-use volumes.

o Store the aliquots in tightly sealed tubes at -20°C for long-term storage.[1]

Signaling Pathway Context

L-689502 is a potent inhibitor of the HIV-1 protease, an enzyme critical for the life cycle of the
Human Immunodeficiency Virus (HIV). The diagram below illustrates the role of HIV-1 protease
and the inhibitory action of L-689502.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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